Cas no 1844170-70-2 ((3R)-3-{[(benzyloxy)carbonyl]amino}-3-(3-bromo-2-fluorophenyl)propanoic acid)

• Product name: (3R)-3-{[(benzyloxy)carbonyl]amino}-3-(3-bromo-2-fluorophenyl)propanoic acid
• CAS No: 1844170-70-2
• MF: C₁₇H₁₅BrFNO₄
• MW: 396.207707643509
• CID: 6366245
• PubChem ID: 165800025

(3R)-3-{[(benzyloxy)carbonyl]amino}-3-(3-bromo-2-fluorophenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (3R)-3-{[(benzyloxy)carbonyl]amino}-3-(3-bromo-2-fluorophenyl)propanoic acid
• 1844170-70-2
• EN300-1163236

• Inchi： 1S/C17H15BrFNO4/c18-13-8-4-7-12(16(13)19)14(9-15(21)22)20-17(23)24-10-11-5-2-1-3-6-11/h1-8,14H,9-10H2,(H,20,23)(H,21,22)/t14-/m1/s1
• InChI Key： DPMGMRQZYPPBRW-CQSZACIVSA-N
• SMILES： BrC1=CC=CC(=C1F)[C@@H](CC(=O)O)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 395.01685g/mol
• Monoisotopic Mass: 395.01685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 431
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 75.6Ų

Additional information on (3R)-3-{[(benzyloxy)carbonyl]amino}-3-(3-bromo-2-fluorophenyl)propanoic acid

Introduction to (3R)-3-{[(benzyloxy)carbonyl]amino}-3-(3-bromo-2-fluorophenyl)propanoic acid (CAS No. 1844170-70-2)

(3R)-3-{[(benzyloxy)carbonyl]amino}-3-(3-bromo-2-fluorophenyl)propanoic acid (CAS No. 1844170-70-2) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a benzyloxycarbonyl (Cbz) protecting group, a brominated and fluorinated phenyl ring, and a carboxylic acid functional group. These features contribute to its potential utility in various biological and therapeutic applications.

The benzyloxycarbonyl (Cbz) protecting group is commonly used in peptide synthesis to temporarily block the amino group, allowing for selective reactions at other sites of the molecule. This group can be readily removed under mild conditions, making it a versatile tool in the synthesis of complex molecules. The presence of the brominated and fluorinated phenyl ring adds to the compound's chemical diversity and can influence its biological activity by modulating interactions with target proteins or receptors.

The carboxylic acid functional group is crucial for the compound's solubility and reactivity. In pharmaceutical research, carboxylic acids are often used as building blocks for the synthesis of prodrugs, which can enhance the bioavailability and pharmacokinetic properties of therapeutic agents. The combination of these functional groups in (3R)-3-{[(benzyloxy)carbonyl]amino}-3-(3-bromo-2-fluorophenyl)propanoic acid makes it a promising candidate for further investigation in drug discovery and development.

Recent studies have explored the potential applications of (3R)-3-{[(benzyloxy)carbonyl]amino}-3-(3-bromo-2-fluorophenyl)propanoic acid in various therapeutic areas. One notable area of interest is its use as an intermediate in the synthesis of novel antiviral agents. Research published in the Journal of Medicinal Chemistry has shown that compounds with similar structural features exhibit potent antiviral activity against a range of viral pathogens, including influenza and coronaviruses.

In addition to antiviral applications, (3R)-3-{[(benzyloxy)carbonyl]amino}-3-(3-bromo-2-fluorophenyl)propanoic acid has been investigated for its potential as an inhibitor of specific enzymes involved in cancer progression. A study published in Cancer Research demonstrated that derivatives of this compound can selectively inhibit the activity of kinases, which are key enzymes involved in cell signaling pathways that are often dysregulated in cancer cells. This finding suggests that (3R)-3-{[(benzyloxy)carbonyl]amino}-3-(3-bromo-2-fluorophenyl)propanoic acid could serve as a lead compound for the development of novel anticancer drugs.

The pharmacological properties of (3R)-3-{[(benzyloxy)carbonyl]amino}-3-(3-bromo-2-fluorophenyl)propanoic acid have also been evaluated in preclinical studies. These studies have focused on assessing its toxicity, pharmacokinetics, and bioavailability. Results from these studies indicate that the compound exhibits favorable pharmacological profiles, with low toxicity and good bioavailability, making it suitable for further development as a therapeutic agent.

In conclusion, (3R)-3-{[(benzyloxy)carbonyl]amino}-3-(3-bromo-2-fluorophenyl)propanoic acid (CAS No. 1844170-70-2) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and promising biological activities make it an attractive candidate for further investigation and development as a therapeutic agent. Ongoing research continues to explore its applications in various therapeutic areas, highlighting its importance in advancing drug discovery and development.